(19E,21E,23Z,25Z,27E,29E,31E)-33-[(3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-1,3,5,7,11,13,37-heptahydroxy-17-[(8E,10E)-5-hydroxy-7-oxododeca-8,10-dien-2-yl]-18-methyl-15-oxo-16,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,23,25,27,29,31-heptaene-36-carboxylic acid
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Description
(19E,21E,23Z,25Z,27E,29E,31E)-33-[(3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-1,3,5,7,11,13,37-heptahydroxy-17-[(8E,10E)-5-hydroxy-7-oxododeca-8,10-dien-2-yl]-18-methyl-15-oxo-16,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,23,25,27,29,31-heptaene-36-carboxylic acid is a natural product found in Streptomyces with data available.
Scientific Research Applications
Synthesis Techniques
Research into the stereoselective synthesis of complex bicyclic and polycyclic compounds is a significant area of study. For example, Gerber and Vogel (2001) discuss the stereoselective synthesis of 8-oxabicyclo[3.2.1]octane derivatives, which are crucial for constructing complex sugar derivatives and trisaccharides, highlighting the intricate methodologies involved in forming such compounds (Gerber & Vogel, 2001).
Biological Activity
The exploration of the biological activities of complex molecules, including their potential therapeutic applications, is another key area. For instance, Hřebabecký et al. (2006) describe the synthesis of novel carbocyclic nucleosides, which are crucial in the development of antiviral and anticancer agents, demonstrating the potential medicinal applications of such complex structures (Hřebabecký et al., 2006).
Structural and Functional Analyses
The detailed structural and functional analyses of complex organic compounds are essential for understanding their properties and potential applications. Studies like the one by Meilert, Pettit, and Vogel (2004) on the asymmetric synthesis of polyketide spiroketals provide insight into the structural intricacies and potential utility of such compounds in various fields (Meilert, Pettit, & Vogel, 2004).
Novel Derivatives and Their Implications
Research also extends to the identification and characterization of new derivatives of known compounds, which can lead to the discovery of novel properties and applications. An example is the work by Wang et al. (2010), who identified a new derivative of amphotericin B, providing insights into its structure and potential reduced toxicity compared to the parent compound (Wang et al., 2010).
properties
Product Name |
(19E,21E,23Z,25Z,27E,29E,31E)-33-[(3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-1,3,5,7,11,13,37-heptahydroxy-17-[(8E,10E)-5-hydroxy-7-oxododeca-8,10-dien-2-yl]-18-methyl-15-oxo-16,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,23,25,27,29,31-heptaene-36-carboxylic acid |
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Molecular Formula |
C57H87NO18 |
Molecular Weight |
1074.3 g/mol |
IUPAC Name |
(19E,21E,23Z,25Z,27E,29E,31E)-33-[(3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-1,3,5,7,11,13,37-heptahydroxy-17-[(8E,10E)-5-hydroxy-7-oxododeca-8,10-dien-2-yl]-18-methyl-15-oxo-16,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,23,25,27,29,31-heptaene-36-carboxylic acid |
InChI |
InChI=1S/C57H87NO18/c1-5-6-17-22-39(59)28-42(62)27-26-37(3)54-36(2)21-18-15-13-11-9-7-8-10-12-14-16-19-25-46(74-56-53(69)51(58)52(68)38(4)73-56)33-48-50(55(70)71)47(66)35-57(72,76-48)34-45(65)31-43(63)29-40(60)23-20-24-41(61)30-44(64)32-49(67)75-54/h5-19,21-22,25,36-38,40-48,50-54,56,60-66,68-69,72H,20,23-24,26-35,58H2,1-4H3,(H,70,71)/b6-5+,8-7-,11-9-,12-10+,15-13+,16-14+,21-18+,22-17+,25-19+/t36?,37?,38-,40?,41?,42?,43?,44?,45?,46?,47?,48?,50?,51+,52-,53+,54?,56?,57?/m1/s1 |
InChI Key |
UYVZDFZITZQRHC-LZFWWLPCSA-N |
Isomeric SMILES |
C/C=C/C=C/C(=O)CC(CCC(C)C1C(/C=C/C=C/C=C\C=C/C=C/C=C/C=C/C(CC2C(C(CC(O2)(CC(CC(CC(CCCC(CC(CC(=O)O1)O)O)O)O)O)O)O)C(=O)O)OC3[C@H]([C@H]([C@@H]([C@H](O3)C)O)N)O)C)O |
Canonical SMILES |
CC=CC=CC(=O)CC(CCC(C)C1C(C=CC=CC=CC=CC=CC=CC=CC(CC2C(C(CC(O2)(CC(CC(CC(CCCC(CC(CC(=O)O1)O)O)O)O)O)O)O)C(=O)O)OC3C(C(C(C(O3)C)O)N)O)C)O |
synonyms |
3874 H3 antibiotic 3874 H3 |
Origin of Product |
United States |
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